1-(3,3-Diphenylpropyl)-3-(2-ethoxyphenyl)urea

• IUPAC Name: 1-(3,3-diphenylpropyl)-3-(2-ethoxyphenyl)urea
• InChI: InChI=1S/C24H26N2O2/c1-2-28-23-16-10-9-15-22(23)26-24(27)25-18-17-21(19-11-5-3-6-12-19)20-13-7-4-8-14-20/h3-16,21H,2,17-18H2,1H3,(H2,25,26,27)
• InChI Key: HMARDBOOGWRQFE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)NCCC(C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C24H26N2O2
• Molecular Weight: 374.5 g/mol

Description

N-(3,3-diphenylpropyl)-N’-(2-ethoxyphenyl)urea is a synthetic organic compound that belongs to the class of urea derivatives. These compounds are known for their diverse applications in various fields, including medicinal chemistry, agriculture, and materials science. The unique structural features of N-(3,3-diphenylpropyl)-N’-(2-ethoxyphenyl)urea make it a subject of interest for researchers exploring new chemical entities with potential biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3,3-diphenylpropyl)-N’-(2-ethoxyphenyl)urea typically involves the reaction of 3,3-diphenylpropylamine with 2-ethoxyphenyl isocyanate. The reaction is usually carried out in an inert solvent such as dichloromethane or toluene, under reflux conditions. The reaction mixture is then purified using standard techniques such as recrystallization or column chromatography to obtain the desired product in high purity.

Industrial Production Methods

For industrial-scale production, the synthesis may be optimized to improve yield and reduce costs. This could involve the use of more efficient catalysts, alternative solvents, or continuous flow reactors. The specific conditions would depend on the desired scale and the availability of raw materials.

Chemical Reactions Analysis

Types of Reactions

N-(3,3-diphenylpropyl)-N’-(2-ethoxyphenyl)urea can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding urea derivatives with different oxidation states.

Reduction: Reduction reactions can lead to the formation of amines or other reduced forms of the compound.

Substitution: The aromatic rings in the compound can undergo electrophilic or nucleophilic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Reagents such as halogens (Cl2, Br2) or nucleophiles (NH3, OH-) can be used under appropriate conditions.

Major Products Formed

The major products formed from these reactions would depend on the specific reagents and conditions used. For example, oxidation might yield urea derivatives with higher oxidation states, while reduction could produce amines.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: Potential use as a biochemical probe or inhibitor in enzymatic studies.

Medicine: Exploration as a potential therapeutic agent due to its unique structural features.

Industry: Use in the development of new materials or as an intermediate in chemical manufacturing.

Mechanism of Action

The mechanism of action of N-(3,3-diphenylpropyl)-N’-(2-ethoxyphenyl)urea would depend on its specific application. In a biological context, it might interact with specific enzymes or receptors, modulating their activity. The molecular targets and pathways involved would need to be elucidated through detailed biochemical and pharmacological studies.

Comparison with Similar Compounds

Similar Compounds

• N-(3,3-diphenylpropyl)-N’-(2-methoxyphenyl)urea
• N-(3,3-diphenylpropyl)-N’-(2-chlorophenyl)urea
• N-(3,3-diphenylpropyl)-N’-(2-fluorophenyl)urea

Uniqueness

N-(3,3-diphenylpropyl)-N’-(2-ethoxyphenyl)urea is unique due to the presence of the ethoxy group on the phenyl ring, which can influence its chemical reactivity and biological activity. This structural feature may confer distinct properties compared to its analogs, making it a valuable compound for further research and development.